Cas no 324766-64-5 (Heptadecanoyl Coenzyme A (lithium salt))

• Product Name: Heptadecanoyl Coenzyme A (lithium salt)
• CAS No: 324766-64-5
• MF: C₃₈H₆₉LiN₇O₁₇P₃S
• MW: 1027.91845202446
• CID: 4757687
• Update Time: 2025-06-08

Heptadecanoyl Coenzyme A (lithium salt) Chemical and Physical Properties

Names and Identifiers

• Heptadecanoyl Coenzyme A (lithium salt)

• Inchi： 1S/C38H68N7O17P3S.Li.H/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-29(47)66-22-21-40-28(46)19-20-41-36(50)33(49)38(2,3)24-59-65(56,57)62-64(54,55)58-23-27-32(61-63(51,52)53)31(48)37(60-27)45-26-44-30-34(39)42-25-43-35(30)45;;/h25-27,31-33,37,48-49H,4-24H2,1-3H3,(H,40,46)(H,41,50)(H,54,55)(H,56,57)(H2,39,42,43)(H2,51,52,53);;/t27-,31-,32-,33+,37-;;/m1../s1
• InChI Key： KJWGIBZIBVPORG-YUAQJFSGSA-N
• SMILES： O[C@@H]1[C@@H]([C@@H](COP(O)(=O)OP(O)(=O)OCC(C)(C)[C@@H](O)C(=O)NCCC(=O)NCCSC(=O)CCCCCCCCCCCCCCCC)O[C@H]1N1C=NC2=C(N=CN=C12)N)OP(O)(O)=O.[LiH]

Additional information on Heptadecanoyl Coenzyme A (lithium salt)

Comprehensive Overview of Heptadecanoyl Coenzyme A (lithium salt) (CAS No. 324766-64-5)

Heptadecanoyl Coenzyme A (lithium salt) (CAS No. 324766-64-5) is a specialized biochemical compound widely utilized in lipid metabolism research, enzyme studies, and metabolic pathway analysis. This long-chain fatty acyl-CoA derivative plays a pivotal role in understanding cellular energy production, particularly in the context of beta-oxidation and lipid biosynthesis. With the growing interest in metabolic diseases such as diabetes and obesity, researchers are increasingly focusing on compounds like Heptadecanoyl Coenzyme A to unravel their mechanistic roles in lipid homeostasis.

The compound's unique structure, featuring a 17-carbon fatty acid (heptadecanoic acid) linked to coenzyme A, makes it invaluable for studying acyl-CoA synthetases and acyltransferase enzymes. Recent advancements in metabolomics and proteomics have further highlighted its significance in biomarker discovery and drug development. Researchers frequently search for "Heptadecanoyl CoA applications" or "CAS 324766-64-5 solubility," reflecting its relevance in experimental design and protocol optimization.

From a biochemical perspective, Heptadecanoyl Coenzyme A (lithium salt) serves as a substrate or intermediate in various enzymatic assays. Its lithium salt form enhances stability and solubility, making it preferable for in vitro studies. The compound's role in mitochondrial function and peroxisomal pathways has also garnered attention, especially in studies related to neurodegenerative disorders and age-related metabolic decline. These connections align with trending topics like "mitochondrial health" and "cellular aging," which dominate current scientific discourse.

In the context of drug discovery, Heptadecanoyl Coenzyme A is often employed to investigate inhibitors of fatty acid metabolism enzymes, a hot topic in oncology and metabolic syndrome research. Queries such as "Heptadecanoyl CoA and cancer metabolism" or "lipid-based therapeutics" underscore its interdisciplinary applications. The compound's compatibility with high-throughput screening (HTS) platforms further amplifies its utility in modern pharmacology.

From a technical standpoint, the lithium salt formulation of Heptadecanoyl Coenzyme A offers advantages in storage and handling, with improved resistance to hydrolysis compared to other salt forms. This property is critical for laboratories focusing on long-term stability studies or large-scale biochemical production. FAQs like "how to store Heptadecanoyl CoA lithium salt" or "CAS 324766-64-5 MSDS" reflect practical concerns among end-users.

The compound's relevance extends to nutritional science, where it aids in exploring the metabolic fate of odd-chain fatty acids—a subject gaining traction due to emerging evidence linking dietary lipids to gut microbiota modulation. Searches for "odd-chain fatty acids and health" or "Heptadecanoyl CoA in microbiome studies" highlight this intersection. Additionally, its use in stable isotope labeling experiments supports cutting-edge research in fluxomics.

Quality control of Heptadecanoyl Coenzyme A (lithium salt) is another critical area, with HPLC and mass spectrometry being standard analytical techniques. Researchers often inquire about "purity standards for CAS 324766-64-5" or "Heptadecanoyl CoA synthesis methods," emphasizing the need for reliable sourcing and characterization. The compound's spectral data (NMR, IR) is also frequently referenced in method development.

In summary, Heptadecanoyl Coenzyme A (lithium salt) (CAS No. 324766-64-5) bridges fundamental biochemistry and applied medical research. Its versatility in addressing questions about lipid metabolism, enzyme kinetics, and disease mechanisms ensures its continued prominence in scientific literature. As interest grows in personalized medicine and precision nutrition, this compound will likely remain a cornerstone for innovative discoveries.